Cas no 78060-45-4 (4(1H)-PYRIMIDINONE, 5-CHLORO-2-(CHLOROMETHYL)-6-METHYL-)

• Product Name: 4(1H)-PYRIMIDINONE, 5-CHLORO-2-(CHLOROMETHYL)-6-METHYL-
• CAS No: 78060-45-4
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 3304144
• PubChem ID: 165345909
• Update Time: 2025-04-21

4(1H)-PYRIMIDINONE, 5-CHLORO-2-(CHLOROMETHYL)-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-PYRIMIDINONE, 5-CHLORO-2-(CHLOROMETHYL)-6-METHYL-
• 78060-45-4
• 5-Chloro-2-(chloromethyl)-6-methyl-4(3H)-pyrimidinone
• DTXSID701216312

• Inchi： 1S/C6H6Cl2N2O/c1-3-5(8)6(11)10-4(2-7)9-3/h2H2,1H3,(H,9,10,11)
• InChI Key： ABZYFDUIKURSTJ-UHFFFAOYSA-N
• SMILES： ClC1C(NC(CCl)=NC=1C)=O

Computed Properties

• Exact Mass: 191.9857182Da
• Monoisotopic Mass: 191.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų